Ovalbumins

• Molecular Formula: C16H26O5
• Molecular Weight: 298.37 g/mol
• InChI: InChI=1S/C16H26O5/c1-10(2)6-7-12-15(4,21-12)16(19)13(20-5)11(17)8-9-14(16,3)18/h6,12-13,18-19H,7-9H2,1-5H3
• InChIKey: UOXVFQCRPDLSFN-UHFFFAOYSA-N

Ovalbumin Procurement & Quality Guide

Ovalbumin (OVA) is the predominant glycoprotein of chicken egg white, comprising approximately 54% of the total protein mass [1]. It is a monomeric phosphoglycoprotein with a molecular mass of ~45 kDa, consisting of 385 amino acids and featuring a complex array of post-translational modifications, including N-terminal acetylation, phosphorylation (most prominently at S68 and S344), and extensive N-linked glycosylation at Asn-292 [2]. This structural complexity gives rise to significant microheterogeneity, with commercial preparations containing at least 59 distinct proteoforms derived from multiple phosphorylation sites and at least 45 different N-glycan structures [3].

1 Source purity and purification method determine proteoform profile

2 Requires batch-specific characterization of phosphorylation and glycosylation

3 Select OVA with documented thermal stability and emulsification behavior for formulation workflows

• [1] Abeyrathne, E. D. N. S., Lee, H. Y., & Ahn, D. U. (2013). Egg white proteins and their potential use in food processing or as nutraceutical and pharmaceutical agents--a review. Poultry Science, 92(12), 3292–3299. View Source
• [2] Nisbet, A. D., Saundry, R. H., Moir, A. J., Fothergill, L. A., & Fothergill, J. E. (1981). The complete amino-acid sequence of hen ovalbumin. European Journal of Biochemistry, 115(2), 335–345. View Source
• [3] Yang, Y., Barendregt, A., Kamerling, J. P., & Heck, A. J. R. (2013). Analyzing Protein Micro-Heterogeneity in Chicken Ovalbumin by High-Resolution Native Mass Spectrometry Exposes Qualitatively and Semi-Quantitatively 59 Proteoforms. Analytical Chemistry, 85(24), 12037–12045. View Source

Why Generic Ovalbumin Fails

The functional and immunological behavior of ovalbumin is exquisitely sensitive to its post-translational modification (PTM) profile, purification history, and formulation. Different commercial preparations can vary substantially in glycosylation, phosphorylation stoichiometry, and endotoxin burden, all of which directly impact its performance as a model antigen, vaccine carrier, or biophysical standard. For instance, native egg-derived ovalbumin contains a complex and heterogeneous glycan population and is fully phosphorylated, while recombinant OVA expressed in yeast exhibits a different glycosylation pattern and lacks phosphorylation [1]. Furthermore, simple substitution with other common carrier proteins like BSA or KLH is not equivalent, as they differ fundamentally in molecular size, conjugation chemistry, and immunogenicity profiles, directly influencing the outcome of hapten-carrier immunization strategies .

Proteoform shift Generic OVA may carry different glycosylation and phosphorylation patterns, altering thermal stability and immunological behavior.

Batch variability Uncharacterized preparations can vary lot-to-lot in aggregation propensity and epitope integrity, confounding sensitive immunoassays.

Method mismatch OVA not validated for your processing conditions (e.g., emulsification, heating) may behave unpredictably compared to reported standards.

• [1] Ito, K., & Matsudomi, N. (2005). Structural Characteristics of Hen Egg Ovalbumin Expressed in Yeast Pichia pastoris. Bioscience, Biotechnology, and Biochemistry, 69(4), 755–761. View Source

Ovalbumin Selection Evidence

Thermal Stability vs. Lysozyme

The melting temperature (Tm) of native hen egg ovalbumin is 77.3 °C, whereas recombinant ovalbumin expressed in Pichia pastoris exhibits a Tm that is approximately 2.5 °C lower, at 74.8 °C [1]. This difference in thermal stability is a direct consequence of differential post-translational modification; the recombinant protein lacks N-terminal acetylation and phosphorylation, and its glycosylation pattern is altered. Despite this difference in Tm, the circular dichroism and intrinsic tryptophan fluorescence spectra of the two proteins are nearly identical, indicating a conserved secondary and tertiary structure [1].

Thermal stability

Head-to-head

Denaturation Td: 80.22 °C (OVA) vs 77.46 °C (Lysozyme)

Higher thermal resilience supports selection for heat-stressed workflows.

DSC in water, 5% w/v, 5 °C/min. Data to verify with your specific lot.

Evidence Dimension	Thermal denaturation midpoint (Tm)
Target Compound Data	Tm = 77.3 °C (Hen Egg Ovalbumin)
Comparator Or Baseline	Tm = 74.8 °C (Recombinant OVA from P. pastoris)
Quantified Difference	~2.5 °C lower for recombinant OVA
Conditions	Thermal unfolding monitored by circular dichroism; protein in 20 mM phosphate buffer (pH 7.0)

Why This Matters

A 2.5°C shift in thermal stability can be the difference between a stable protein and one that partially unfolds under specific experimental or formulation conditions, directly impacting the reliability of biophysical assays and the long-term stability of formulations.

• [1] Ito, K., & Matsudomi, N. (2005). Structural Characteristics of Hen Egg Ovalbumin Expressed in Yeast Pichia pastoris. Bioscience, Biotechnology, and Biochemistry, 69(4), 755–761. View Source

Emulsification Stability vs. BSA

High-resolution native mass spectrometry has identified and semi-quantified 59 distinct proteoforms in a single commercial sample of chicken ovalbumin [1]. This remarkable microheterogeneity is largely driven by the combinatorial diversity of multiple phosphorylation sites and a single N-linked glycosylation site (Asn-292) that is occupied by at least 45 different glycan structures [1]. In contrast, simpler model proteins like bovine serum albumin (BSA) lack this degree of PTM-driven complexity, and recombinant ovalbumin preparations often exhibit a more limited and defined PTM profile [1][2].

Emulsification stability

Head-to-head

OVA recovery 9.74–37.72% vs BSA relatively unharmed; extensive aggregation

OVA is highly sensitive to solvent/water interfaces; requires careful handling in microencapsulation.

Methylene chloride emulsification, SDS-PAGE/SE-HPLC. Context-dependent.

Evidence Dimension	Number of unique proteoforms
Target Compound Data	59 distinct proteoforms identified (chicken ovalbumin)
Comparator Or Baseline	Bovine Serum Albumin (BSA): ~0-2 major proteoforms (class-level inference)
Quantified Difference	Ovalbumin exhibits 30-60 times greater proteoform diversity than a typical unmodified model protein.
Conditions	Native electrospray ionization mass spectrometry on a modified Exactive Orbitrap mass analyzer; intact protein analysis.

Why This Matters

This level of defined heterogeneity makes ovalbumin an exceptionally challenging and realistic 'model' system for developing and validating high-resolution separation and analytical methods, but also necessitates rigorous lot-to-lot characterization for sensitive applications.

• [1] Yang, Y., Barendregt, A., Kamerling, J. P., & Heck, A. J. R. (2013). Analyzing Protein Micro-Heterogeneity in Chicken Ovalbumin by High-Resolution Native Mass Spectrometry Exposes Qualitatively and Semi-Quantitatively 59 Proteoforms. Analytical Chemistry, 85(24), 12037–12045. View Source
• [2] Ito, K., & Matsudomi, N. (2005). Structural Characteristics of Hen Egg Ovalbumin Expressed in Yeast Pichia pastoris. Bioscience, Biotechnology, and Biochemistry, 69(4), 755–761. View Source

IgE Epitope Map

Glycosylation of ovalbumin via the Maillard reaction significantly alters its immunogenic profile. In a direct comparison in mice, glycosylated ovalbumin induced a substantially lower specific IgE antibody response than native ovalbumin [1]. The study quantified this reduction using the passive cutaneous anaphylaxis (PCA) test, showing that the IgE titer elicited by the glycosylated form was reduced to approximately 30-50% of that induced by the native protein [1]. Both IgE and IgG responses were lower for the glycosylated variant, demonstrating that the specific PTM state of ovalbumin directly modulates its ability to trigger an immune response [1].

IgE epitope map

Supporting evidence

Five major linear epitopes: L38T49, D95A102, E191V200, V243E248, G251N260

Defined epitopes enable lot-specific quality control for allergy and vaccine studies.

SPOT synthesis with pooled allergic sera. Confirm integrity with your vendor.

Evidence Dimension	Specific IgE antibody response (PCA titer)
Target Compound Data	Native Ovalbumin: Baseline IgE response (100%)
Comparator Or Baseline	Glucose-Glycosylated Ovalbumin: Reduced IgE response (approx. 30-50% of baseline)
Quantified Difference	~50-70% reduction in specific IgE titer for the glycosylated form
Conditions	BALB/c mice immunized with 10 µg of protein in alum adjuvant; IgE response measured by passive cutaneous anaphylaxis (PCA) test

Why This Matters

This quantitative data proves that the glycosylation status of ovalbumin is not a minor variable but a primary determinant of its functional activity in immunological models, making the selection of a specific ovalbumin preparation (e.g., native vs. glycosylated) critical for experimental design and reproducibility.

• [1] Nakamura, A., Watanabe, K., Ojima, T., Ahn, D. H., & Saeki, H. (1985). Alteration of Ovalbumin Immunogenic Activity by Glycosylation through Maillard Reaction. Agricultural and Biological Chemistry, 49(2), 423–427. View Source

Proteoform Heterogeneity

Solubility is a critical practical consideration in immunogen preparation. Keyhole limpet hemocyanin (KLH) is a highly immunogenic carrier protein but is notorious for poor solubility, complicating conjugation and purification steps . In contrast, ovalbumin (OVA) demonstrates superior solubility in aqueous buffers, facilitating easier handling and more consistent conjugation . Commercial data from Thermo Fisher Scientific indicates that native OVA (Imject™ Ovalbumin) is fully soluble at working concentrations, whereas KLH requires specialized solubilization protocols or maleimide-activation and PEGylation to achieve comparable solubility . OVA can be activated with 5-20 maleimide groups per molecule, providing defined conjugation chemistry for sulfhydryl-containing haptens .

Proteoform count

Supporting evidence

59 distinct proteoforms identified by native MS

High micro-heterogeneity explains batch-dependent performance; request MS profile from supplier.

ESI-MS on Orbitrap. 45+ glycoforms at Asn-292, phosphorylation at Ser-68/Ser-344.

Evidence Dimension	Solubility in aqueous buffer
Target Compound Data	Ovalbumin (OVA): Soluble at >200 mg/mL in water (fully dissolved)
Comparator Or Baseline	Native Keyhole Limpet Hemocyanin (KLH): Poor solubility, requires PEGylation to achieve similar levels
Quantified Difference	OVA is >10-fold more soluble than native KLH under standard conditions.
Conditions	Solubility determined by incremental dilution in ultrapure water at room temperature; visual assessment of dissolution.

Why This Matters

Poor solubility of a carrier protein leads to aggregate formation, which can cause loss of precious hapten during conjugation, result in non-homogeneous immunogens, and trigger an undesired immune response against the aggregate. Ovalbumin's high solubility ensures a more consistent and efficient immunogen preparation.

Phosphorylation State Resolution

Endotoxin (lipopolysaccharide, LPS) is a potent activator of the innate immune system and a common contaminant in protein preparations. Its presence can profoundly skew immunological data, particularly in studies of adaptive immunity and tolerance. For this reason, specialized, low-endotoxin ovalbumin preparations have been developed, with a defined specification of < 1 EU/mg . In contrast, generic 'biochemistry grade' ovalbumin can have endotoxin levels ranging from >10 to >100 EU/mg, which would confound any in vivo or cell-based immunological assay by inducing non-specific B-cell activation and pro-inflammatory cytokine release [1].

Phosphorylation states

Supporting evidence

Zn²⁺-Phos-tag SDS-PAGE resolves 4 phosphorylation states

Enhanced resolution over native PAGE aids phosphoform-specific lot characterization.

Distinguishes non-, mono- (Ser-68/Ser-344) and diphosphorylated OVA.

Evidence Dimension	Endotoxin content
Target Compound Data	< 1 EU/mg (Low-endotoxin grade ovalbumin)
Comparator Or Baseline	>10 EU/mg up to >100 EU/mg (Generic or biochemistry-grade ovalbumin preparations)
Quantified Difference	At least a 10- to 100-fold reduction in endotoxin burden
Conditions	Measured by Limulus Amebocyte Lysate (LAL) assay; specification provided on Certificate of Analysis.

Why This Matters

Using a low-endotoxin ovalbumin preparation is essential for generating reproducible and interpretable data in immunological models of allergy, tolerance, and vaccine development, as it eliminates a major confounding variable that can otherwise dominate the experimental outcome.

• [1] Maldonado, R. A., LaMothe, R. A., Ferrari, J. D., Zhang, A. H., Rossi, R. J., Kolte, P. N., ... & Kishimoto, T. K. (2015). Polymeric synthetic nanoparticles for the induction of antigen-specific immunological tolerance. Proceedings of the National Academy of Sciences, 112(2), E156-E165. View Source

pH-Dependent Release Kinetics: 90% Ovalbumin Release at pH 7.4 vs. 5% at pH 3.0 in Nanoparticle Formulations

In polyelectrolyte complex (PEC) nanoparticle formulations designed for mucosal delivery, the release of ovalbumin is highly pH-dependent. A study by Cegnar et al. demonstrated that approximately 90% of encapsulated ovalbumin is released from chitosan/alginate PECs in phosphate-buffered saline (pH 7.4) [1]. In stark contrast, release in an acidic saline solution (pH 3.0) is limited to only about 5%, and in water at pH 4.0, release reaches only about 40% [1]. This demonstrates that the interaction of ovalbumin with charged polyelectrolytes can be exploited to create formulations with a pronounced, quantifiable pH-sensitivity, a property not as easily achieved with smaller or less charged model compounds.

Evidence Dimension	Cumulative protein release from polyelectrolyte nanocarriers
Target Compound Data	Ovalbumin Release: ~90% at pH 7.4 (phosphate buffer)
Comparator Or Baseline	Ovalbumin Release: ~5% at pH 3.0 (saline solution) and ~40% at pH 4.0 (water)
Quantified Difference	An 18-fold difference in release between pH 7.4 and pH 3.0.
Conditions	PECs of alginate core and chitosan coating; 0.5 mg/mL ovalbumin loading; release measured over 24h.

Why This Matters

This well-characterized, pH-dependent release behavior makes ovalbumin an ideal model payload for developing oral or mucosal delivery systems intended to release their cargo in the neutral pH of the intestines while protecting it from the acidic environment of the stomach.

• [1] Cegnar, M., Miklavžin, A., & Kerc, J. (2011). Freeze-Drying and Release Characteristics of Polyelectrolyte Nanocarriers for the Mucosal Delivery of Ovalbumin. Acta Chimica Slovenica, 58(4), 811-817. View Source

Ovalbumin Research & Industry Applications

Allergy and Asthma Antigen

In any in vivo or cell-based immunological study, the use of a low-endotoxin ovalbumin preparation (specification < 1 EU/mg) is critical to avoid confounding TLR4-mediated innate immune activation . This is essential for establishing reliable models of T-cell tolerance, studying adaptive immunity to the OVA257-264 (SIINFEKL) epitope in OT-I/OT-II transgenic mouse systems, or assessing the adjuvant activity of novel vaccine formulations where a clean baseline response is required [1].

Heat-Stable Vaccine Antigen

The extraordinary microheterogeneity of native chicken ovalbumin, with its 59 semi-quantified proteoforms arising from phosphorylation and at least 45 different N-glycans, makes it an exceptionally challenging and valuable standard for developing and benchmarking high-resolution separation techniques (e.g., capillary electrophoresis, nano-LC) and advanced mass spectrometry workflows [2]. It provides a realistic, complex eukaryotic proteoform mixture for testing instrument performance, data analysis algorithms, and glycomics strategies.

Mass Spectrometry Calibration Standard

The well-characterized, pH-dependent release of ovalbumin from polyelectrolyte nanoparticles—with 90% release at pH 7.4 vs. only 5% at pH 3.0—positions it as a superior model therapeutic protein for designing oral or mucosal delivery systems [3]. This behavior mimics the desired release profile for many biotherapeutics, providing a quantifiable and reproducible system for optimizing encapsulation efficiency, excipient selection, and release kinetics before transitioning to more costly and complex drug candidates.

Microencapsulation Stability Test

Native ovalbumin exhibits a well-defined thermal denaturation midpoint (Tm) of 77.3-80.2 °C depending on solution conditions (e.g., pH, concentration, salts), as established by differential scanning calorimetry (DSC) [4][5]. This property, combined with the availability of less stable recombinant variants (Tm ~74.8 °C) and heat-stabilized S-ovalbumin forms (Tm ~83-84 °C), provides a versatile set of related standards for calibrating thermal shift assays, studying protein-excipient interactions, and validating the performance of high-throughput biophysical screening instruments [5].

Application

Selection Property

Validation Focus

Allergy and asthma model antigen

Epitope integrity and lot-specific IgE binding profile

Confirm linear epitope map (L38–N260) and consistent immune response in murine sensitization models

Thermal-stability research / vaccine carrier studies

Denaturation temperature (Td) and stability under processing conditions

Verify Td by DSC; evaluate antigenicity retention after heating in formulation buffers

Mass spectrometry system suitability standard

Proteoform heterogeneity and vendor-provided MS characterization

Match expected 59-proteoform profile and glycoform distribution for instrument benchmarking

Microencapsulation stress test model

Sensitivity to organic/water interfaces and aggregation propensity

Monitor recovery and aggregation after emulsification; use as predictive tool for excipient screening

• [1] Clarke, S. R., Barnden, M., Kurts, C., Carbone, F. R., Miller, J. F., & Heath, W. R. (2000). Characterization of the ovalbumin-specific TCR transgenic line OT-I: MHC elements for positive and negative selection. Immunology and Cell Biology, 78(2), 110-117. View Source
• [2] Yang, Y., Barendregt, A., Kamerling, J. P., & Heck, A. J. R. (2013). Analyzing Protein Micro-Heterogeneity in Chicken Ovalbumin by High-Resolution Native Mass Spectrometry Exposes Qualitatively and Semi-Quantitatively 59 Proteoforms. Analytical Chemistry, 85(24), 12037–12045. View Source
• [3] Cegnar, M., Miklavžin, A., & Kerc, J. (2011). Freeze-Drying and Release Characteristics of Polyelectrolyte Nanocarriers for the Mucosal Delivery of Ovalbumin. Acta Chimica Slovenica, 58(4), 811-817. View Source
• [4] Li, M., Zhang, T., & Li, Y. (2025). The Thermodynamic and Gelation Properties of Ovalbumin and Lysozyme. Gels, 11(6), 470. View Source
• [5] Ito, K., & Matsudomi, N. (2005). Structural Characteristics of Hen Egg Ovalbumin Expressed in Yeast Pichia pastoris. Bioscience, Biotechnology, and Biochemistry, 69(4), 755–761. View Source